BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: Physicochemical
Properties of 5-(Bromomethyl)-2-
(trifluoromethyl)pyridine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

5-(Bromomethyl)-2-
Compound Name:
(trifluoromethyl)pyridine

Cat. No. 8122272

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the core physicochemical properties of 5-
(Bromomethyl)-2-(trifluoromethyl)pyridine, a key reagent and building block in
contemporary medicinal chemistry and drug discovery. The data presented herein is essential
for reaction planning, stoichiometric calculations, and analytical characterization.

Physicochemical Data Summary

The fundamental molecular properties of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine have
been determined and are presented below. This information is critical for researchers working
with this compound in synthetic and analytical applications.

Property Value Reference
Molecular Formula C7H5BrF3N [1][2][3]
Molecular Weight 240.02 g/mol [1112][3]
CAS Number 108274-33-5 [1]

Logical Relationship of Molecular Properties
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The molecular formula of a compound dictates its molecular weight. The relationship for 5-
(Bromomethyl)-2-(trifluoromethyl)pyridine is illustrated below.

Molecular Formula Determines Molecular Weight
C7HSBrF3N 240.02 g/mol

Click to download full resolution via product page

Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 108274-33-5 CAS MSDS (5-(bromomethyl)-2-(trifluoromethyl)pyridine) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

e 2. 5-(bromomethyl)-2-(trifluoromethyl)pyridine | 108274-33-5 [chemicalbook.com]
e 3. 5-(Bromomethyl)-2-(trifluoromethyl)pyridine | CymitQuimica [cymitquimica.com]

 To cite this document: BenchChem. [In-depth Technical Guide: Physicochemical Properties
of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b122272#5-bromomethyl-2-trifluoromethyl-pyridine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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